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Compound of Interest

Compound Name: 2-Ethoxy-5-nitropyridine

Cat. No.: B183313 Get Quote

Essential Safety and Handling Guide for 2-Ethoxy-5-
nitropyridine
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-Ethoxy-5-nitropyridine, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is critical for ensuring a safe

laboratory environment and minimizing exposure risks.

Chemical Identifier:

Name: 2-Ethoxy-5-nitropyridine

CAS Number: 31594-45-3

Hazard Summary:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]
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A comprehensive PPE strategy is necessary to prevent contact, inhalation, and ingestion. The

following table summarizes the required protective equipment.

Protection Type Specification

Eye/Face Protection

ANSI Z87.1 compliant safety glasses with side

shields, or chemical safety goggles are required.

A face shield should be worn if there is a splash

hazard.[3]

Skin Protection

Gloves: Chemical-resistant nitrile gloves are

recommended.[4][5] Always inspect gloves for

integrity before use. Lab Coat: A clean, buttoned

lab coat must be worn to prevent skin contact.[3]

[4]

Respiratory Protection

A NIOSH-approved respirator is required when

handling the solid compound outside of a

certified chemical fume hood or if dust

generation is likely.[3]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of 2-Ethoxy-5-nitropyridine
from receipt to use in experimental protocols.

1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage: Store the compound in a tightly sealed and properly labeled container in a cool, dry,

and well-ventilated area away from incompatible materials such as strong oxidizing agents.

[4][6][7]

2. Engineering Controls:
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Ventilation: All handling of 2-Ethoxy-5-nitropyridine should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[3][4] Ensure that eyewash stations and

safety showers are readily accessible.[7]

3. Weighing and Solution Preparation:

Handle the solid material carefully to prevent dust formation.[3]

When weighing and preparing solutions, do so within the chemical fume hood.

4. Experimental Use:

Closed Systems: Whenever feasible, conduct reactions in a closed system to prevent the

release of the substance into the work environment.[3]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust

or fumes.[6]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands

and face thoroughly after handling.[2][6]

5. First Aid Measures:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[7][8]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][4][9]

Remove contaminated clothing and wash it before reuse.[2][8] If skin irritation occurs, get

medical advice.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[6][7][8]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][6][7]
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Proper disposal of 2-Ethoxy-5-nitropyridine and associated contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.

Waste Categorization:

Solid Waste:

Unused or expired 2-Ethoxy-5-nitropyridine.

Contaminated PPE (gloves, disposable lab coats, etc.).

Contaminated lab supplies (weighing paper, pipette tips, etc.).

Liquid Waste:

Rinsate from contaminated glassware.

Disposal Procedures:

Solid Waste Collection: Collect all solid waste in a dedicated, clearly labeled hazardous

waste container.[3]

Liquid Waste Collection: Rinse contaminated glassware multiple times with a suitable

solvent. Collect the rinsate as hazardous liquid waste.[3]

Work Surface Decontamination: Decontaminate work surfaces in the fume hood with an

appropriate cleaning agent and collect the cleaning materials as solid hazardous waste.[3]

Waste Disposal: Dispose of all waste in accordance with local, regional, and national

hazardous waste regulations.[7][8] Do not let the product enter drains, other waterways, or

soil.[8]

Experimental Workflow Diagram
The following diagram illustrates the key stages of the handling process for 2-Ethoxy-5-
nitropyridine.
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Safe Handling Workflow for 2-Ethoxy-5-nitropyridine

Preparation

Handling (in Fume Hood)

Cleanup & Disposal

Receive & Inspect Container

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Weigh & Prepare Solution

Conduct Experiment

Decontaminate Glassware & Surfaces

Segregate Solid & Liquid Waste

Dispose of Hazardous Waste per Regulations

Doff PPE

Click to download full resolution via product page

Caption: Workflow for handling 2-Ethoxy-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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